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Compound of Interest

Compound Name: Indium tribromide

Cat. No.: B085924 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. Indium tribromide (InBr₃), a corrosive and irritating compound, requires specific

procedures for its safe management and disposal. This guide provides essential, step-by-step

instructions for the proper disposal of indium tribromide, aligned with standard laboratory

safety protocols.

I. Indium Tribromide Safety and Hazard Information
Indium tribromide is classified as a hazardous substance. It is crucial to be aware of its

properties and associated risks before handling.

Health Hazards:

Causes skin irritation and potentially severe skin burns.[1][2]

Causes serious eye irritation and potential eye damage.[1][2][3]

May cause respiratory irritation if inhaled.[1][4]

Ingestion can lead to severe swelling and damage to delicate tissues.[1][5]

Physical and Chemical Properties: Indium tribromide is an off-white, solid powder that is

hygroscopic, meaning it readily absorbs moisture from the air.[1][6] Thermal decomposition can

produce irritating and hazardous gases, such as hydrogen halides.[1]
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Property Value

Appearance Off-white powder/solid[1]

Molecular Formula InBr₃

Molecular Weight 354.53 g/mol [2]

Melting Point
220 °C / 428 °F[1] (Note: another source states

436 °C)

Boiling Point 656 °C / 1212.8 °F[1]

Density 4.96 g/mL at 25 °C

Stability Hygroscopic; sensitive to moisture[1][6]

Incompatibilities Strong oxidizing agents, moisture[1][6]

II. Essential Personal Protective Equipment (PPE)
Prior to handling or disposing of indium tribromide, it is mandatory to wear the appropriate

personal protective equipment to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[1]

[3] Inspect gloves before use and use a proper glove removal technique.

Respiratory Protection: Use a NIOSH-approved N95 dust mask or higher-level respirator if

ventilation is inadequate or if dust is generated. All handling of the powder should ideally be

done within a chemical fume hood.[1]

III. Step-by-Step Disposal Protocol
The standard and required method for indium tribromide disposal is through an approved

hazardous waste management service. Do not attempt to dispose of this chemical down the

drain or in regular solid waste.
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Step 1: Segregation and Labeling

Keep indium tribromide waste separate from other waste streams, especially incompatible

materials like strong oxidizing agents.[1]

Store the waste in its original container or a clearly labeled, suitable, and tightly closed

container to prevent moisture absorption.[1][5][7]

The label should clearly read "Hazardous Waste: Indium Tribromide" and include any other

information required by your institution's environmental health and safety (EHS) department.

Step 2: Managing Spills and Contaminated Materials

In case of a spill, avoid generating dust.[1]

Carefully sweep up the spilled solid and place it into a suitable, closed container for disposal.

[1][4][7] A vacuum equipped with a high-efficiency particulate air (HEPA) filter can also be

used.[6]

Any materials used for cleaning the spill (e.g., contaminated paper towels, gloves) must also

be disposed of as hazardous waste in the same container.

Take off any contaminated clothing and wash it before reuse.[1][5]

Step 3: Arranging for Disposal

Contact your institution's EHS department or a certified hazardous waste disposal company

to arrange for pickup.

Follow all institutional, local, state, and national regulations for the disposal of hazardous

waste.[4][6][7] Waste is classified as hazardous and must be disposed of in accordance with

these directives.[4][7]

Ensure that the waste is stored in a secure, well-ventilated area while awaiting pickup.[1][5]

Step 4: Decontaminating Empty Containers

Empty containers that held indium tribromide must be treated as hazardous waste.[7]
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Do not wash the containers and release the residue into the sewer system.

Dispose of the uncleaned, empty container in the same manner as the chemical itself,

through an approved hazardous waste collection point.[4][7]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of indium
tribromide.
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Indium Tribromide Disposal Workflow
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Caption: Workflow for the safe segregation, storage, and disposal of Indium Tribromide
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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